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Compound of Interest

Compound Name: Antimony pentoxide

Cat. No.: B072755

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the industrial preparation
of colloidal antimony pentoxide. The information is intended to guide researchers and
professionals in understanding and implementing the synthesis of this material for various
industrial applications, primarily as a flame retardant and catalyst passivator.

Introduction

Colloidal antimony pentoxide (Sb20s) is a versatile inorganic material with significant
industrial applications. Its primary use is as a synergist with halogenated flame retardants in
plastics, textiles, adhesives, and coatings.[1] In this form, the small particle size of the
antimony pentoxide provides numerous advantages, including better penetration of
substrates, less pigmentation, and easier processing.[1] It is also utilized as a metals
passivator in the fluid catalytic cracking (FCC) process within the oil refining industry.[2]

The stability and efficacy of colloidal antimony pentoxide are highly dependent on its physical
and chemical properties, such as particle size, concentration, and pH. These properties are, in
turn, dictated by the synthesis method employed. The most common industrial methods for its
preparation are the oxidation of antimony trioxide with hydrogen peroxide and the peptization of
an antimony pentoxide gel.
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Quantitative Data Summary

The properties of commercially available colloidal antimony pentoxide can vary depending on
the grade and intended application. The following tables summarize typical quantitative data for
industrial-grade products.

Table 1: Typical Physical and Chemical Properties of Aqueous Colloidal Antimony Pentoxide

Property Value Reference

Sb20s Content (wt%) >27% to 247.5%

Antimony (Sb) Content (wt%) >20% to 236%

Primary Particle Size (nm) 2-40 [2]
pH (at 20°C) 4-7

Viscosity (at 20°C, cps) 3-15

Specific Gravity 16-17 [1]

Milky white to light yellow
Appearance _ _ [1]
colloidal solution

Stability Very High [1]

Table 2: Example of Different Grades of Colloidal Antimony Pentoxide

. Primary Viscosity
Sb20s Antimony . Appearan
Grade Particle pH (20°C) (20°C,
(wt%) (wt%) ) ce
Size (nm) cps)
Clear,
UMCAP27 >27% >20% ~5 4-5 3 ] ]
ivory-white
Clear,
UMCAP30  =30% >22.5% ~2 4-6 4 _ ,
ivory-white
Light
UMCAP47 >47.5% >36% 15-40 6-7 3-15
yellow
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(Data sourced from UrbanMines)

Experimental Protocols

This section details the methodologies for the two primary industrial preparation methods for
colloidal antimony pentoxide.

Method 1: Hydrogen Peroxide Oxidation of Antimony
Trioxide

This is the most widely used industrial method for producing colloidal antimony pentoxide.[3]
It involves the direct oxidation of antimony trioxide (Sb203) in an aqueous slurry using
hydrogen peroxide (H202).

Materials:

Antimony Trioxide (Sb203) powder

Hydrogen Peroxide (H20:2), 30-50% solution

Deionized water

Stabilizer (e.g., organic acid like acetic acid or benzoic acid, and a weaker polar cyclic
tertiary amine like N-hydroxyethylmorpholine)[4][5]

Equipment:

Jacketed glass reactor with a condenser and mechanical stirrer

Dropping funnel

Heating mantle or water bath

Concentration apparatus (e.g., rotary evaporator or distillation setup)
Protocol:

e Slurry Preparation:
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o In the reactor, add deionized water, typically 3 to 5 times the weight of the antimony
trioxide to be used.[5]

o Add the stabilizer(s) to the water. For example, add an organic acid (1.8-2.2% of the
Sb20s3 weight) and a dispersion stabilizer (2-5% of the Sb20s weight).[5]

o With continuous stirring, slowly add the antimony trioxide powder to the solution to form a
uniform slurry.

e Oxidation Reaction:
o Heat the slurry to the desired reaction temperature, typically between 70°C and 95°C.[4][5]

o Slowly add the hydrogen peroxide solution (2 to 2.4 times the amount of antimony trioxide)
to the heated slurry using a dropping funnel over a period of about 30 minutes.[4][5]

o Maintain the reaction temperature and continue stirring for 2.5 to 3 hours to ensure
complete oxidation.[4][5]

» Concentration and Aging:

o After the reaction, concentrate the solution under normal pressure until the desired total
weight is achieved, indicating the target Sb20s concentration.[4][5]

o Cool the solution to 60-70°C and stir at a constant speed for 1.5 to 2.5 hours for aging.[4]
[5] This step helps in stabilizing the colloid.

o Further concentrate the reaction mixture to achieve the final desired concentration of
colloidal antimony pentoxide.[4][5] The final product is typically a light milky or light
yellow colloidal solution.

Method 2: Peptization of Antimony Pentoxide Gel

This method involves the formation of an antimony pentoxide gel from an alkali antimonate,
followed by a peptization step to form a stable colloid.

Materials:
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Sodium Antimonate (NaSb(OH)se)

Inorganic acid (e.g., 35% Hydrochloric Acid or 40% Sulfuric Acid)[1]

Deionized water

Organic base for peptization (e.g., Triethanolamine, Diethanolamine)[1]

Equipment:

Reaction vessel with a stirrer

Filtration apparatus (e.g., centrifugal filter or pressure filter)

Washing system

Peptization vessel with heating and stirring capabilities

Protocol:

e Gel Formation:

o Disperse sodium antimonate in deionized water in the reaction vessel.

o With stirring, add the inorganic acid. The stoichiometric amount of acid to alkali antimonate
should be between 0.7 and 5.[1]

o Heat the mixture to a temperature between room temperature and 50°C and react for 1 to
10 hours to form an antimony pentoxide gel.[1]

e Gel Separation and Washing:

o Separate the resulting antimony pentoxide gel slurry from the reaction mixture using
filtration.

o Thoroughly wash the gel with deionized water to remove the salt by-products (e.g., NaCl
or Naz2S0a).

o Peptization:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://patents.google.com/patent/US4589997A/en
https://patents.google.com/patent/US4589997A/en
https://patents.google.com/patent/US4589997A/en
https://www.benchchem.com/product/b072755?utm_src=pdf-body
https://patents.google.com/patent/US4589997A/en
https://www.benchchem.com/product/b072755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Disperse the washed wet cake of antimony pentoxide gel in deionized water in the
peptization vessel.

o Add the organic base with stirring. The stoichiometric amount of the base relative to the
Sbh20s should be in the range of 0.03 to 1.[1]

o Heat the mixture to a temperature between 50°C and 150°C and maintain it for several
hours (e.g., 6 hours) to carry out the peptization process, resulting in the formation of a
stable colloidal sol.[1]

e Concentration (Optional):

o If a higher concentration is required, the resulting sol can be concentrated using an
evaporator.

Visualization of Workflows and Relationships

Experimental Workflow: Hydrogen Peroxide Oxidation
Method
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Caption: Workflow for Hydrogen Peroxide Oxidation Method.
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Experimental Workflow: Peptization of Antimony
Pentoxide Gel
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Caption: Workflow for Peptization of Antimony Pentoxide Gel.

Logical Relationships in Quality Control
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Caption: Quality Control Parameter Relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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